Cas no 1804100-07-9 (Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate)

Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate is a brominated phenylacetic acid derivative with a carboxyl-functionalized side chain, serving as a versatile intermediate in organic synthesis. Its key structural features—the ethyl ester group, bromo substituent, and carboxylic acid moiety—enable selective modifications, making it valuable for pharmaceutical and fine chemical applications. The compound is particularly useful in cross-coupling reactions, such as Suzuki or Heck couplings, due to the reactive bromine atom. The carboxyl group further enhances its utility by allowing conjugation or further derivatization. This intermediate is characterized by high purity and stability, ensuring reliable performance in complex synthetic pathways. Its balanced reactivity and functional group compatibility make it a preferred choice for researchers designing bioactive molecules.

Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate structure

1804100-07-9 structure

Product Name:Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate

CAS No:1804100-07-9

MF:C₁₃H₁₅BrO₄

MW:315.159803628922

CID:4970828

Update Time:2025-06-07

Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate
- Inchi： 1S/C13H15BrO4/c1-2-18-13(17)8-9-3-4-10(11(14)7-9)5-6-12(15)16/h3-4,7H,2,5-6,8H2,1H3,(H,15,16)
- InChI Key： WJIMRABLFPMPJS-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1CCC(=O)O)CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 293
XLogP3: 2.5
Topological Polar Surface Area: 63.6

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013025217-250mg	Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate	1804100-07-9	97%	250mg	499.20 USD	2021-06-24
Alichem	A013025217-500mg	Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate	1804100-07-9	97%	500mg	823.15 USD	2021-06-24
Alichem	A013025217-1g	Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate	1804100-07-9	97%	1g	1,534.70 USD	2021-06-24